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Compound of Interest

1-(Cyclopropylmethoxy)-4-fluoro-
Compound Name:
2-nitrobenzene

CAS No.: 1092496-28-0

Cat. No.: B1376291

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 4-Cyclopropoxy-2-
fluoroaniline, a valuable building block in medicinal chemistry and drug discovery. The outlined
synthetic strategy is a two-step process commencing with the O-cyclopropylation of 2-fluoro-4-
nitrophenol, followed by the selective reduction of the nitro intermediate. This guide
emphasizes the causality behind experimental choices, ensuring a robust and reproducible
protocol.

Introduction

4-Cyclopropoxy-2-fluoroaniline is a key intermediate in the synthesis of various
pharmacologically active molecules. The presence of the cyclopropoxy group can enhance
metabolic stability and binding affinity, while the fluoro and amino functionalities provide
handles for further chemical modifications. This application note details a reliable and scalable
synthetic route to this important compound.
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Overall Synthetic Scheme

The synthesis of 4-Cyclopropoxy-2-fluoroaniline is achieved through a two-step reaction
sequence starting from commercially available 2-fluoro-4-nitrophenol.
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Cyclopropyl bromide, K2CO3, DMF, 80 °C .

2-Fluoro-4-nitrophenol > G—Cycl0propoxy—2—ﬂuoro—4—nitrobenzen%

Fe, NHACI, EtOH/H20, Reflux | 4-Cyclopropoxy-2-fluoroaniline

Step 1: O-Cyclopropylation

[Start

2-Fluoro-4-nitrophenol, K2CO3, DMa

'

[Reaction

Add Cyclopropyl bromide, Heat to 80 °C, 4-60

'

[Workup

Quench with H20, Extract with EtOAc]

'

[Purification

Column Chromatographa

'

Groduct

1-Cyclopropoxy-2-fluoro-4-nitrobenzena

roceed to next step

Step 2: Nitrp Reduction

[Start

Intermediate from Step 1, Fe, NHACI, EtOH/HZO]

;

(Reaction

Reflux, 2-40

;

[Workup

Filter through Celite, Extract with EtOAc]

;

[Purification

Column Chromatography or Recwstallizatioa

;

Ginal Product

4-Cyclopropoxy-2-ﬂuoroanilina
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Click to download full resolution via product page

o To cite this document: BenchChem. [Synthesis of 4-Cyclopropoxy-2-fluoroaniline: A Detailed
Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376291/docs#synthesis-of-4-cyclopropoxy-2-
fluoroaniline-a-detailed-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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